2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C17H21Cl2N5O3S/c1-23-6-8-24(9-7-23)15-11-16(21-12-20-15)27-10-5-22-28(25,26)14-4-2-3-13(18)17(14)19/h2-4,11-12,22H,5-10H2,1H3
• InChI Key: BDMGRBYYJRCCOY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=N2)OCCNS(=O)(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H21Cl2N5O3S
• Molecular Weight: 446.4 g/mol

Description

2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21Cl2N5O3S and its molecular weight is 446.35. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Arylazopyrazole Pyrimidone Compounds : A study detailed the synthesis of compounds involving 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide structures, focusing on their antimicrobial activities against bacteria and fungi. This research represents an effort to explore the potential of such compounds in antimicrobial applications (Nikulsinh Sarvaiya, Sheetal Gulati, & Harshil Patel, 2019).

Anticancer and Anti-inflammatory Agents

• Pyrazolopyrimidines Derivatives : Another study synthesized novel pyrazolopyrimidines derivatives, assessing their anticancer and anti-5-lipoxygenase activities, showcasing the compound's potential in cancer and inflammation treatments (A. Rahmouni et al., 2016).

Endothelin Antagonist for Pharmacokinetic Studies

• TA-0201 Analysis : Research on TA-0201, a structurally similar compound, focused on its role as a non-peptide endothelin antagonist. A sensitive method was developed for its determination in rat plasma and tissues, highlighting its pharmacokinetic properties (N. Ohashi, S. Nakamura, & M. Yoshikawa, 1999).

CDK2 Inhibitors for Tumor Activity

• Pyrimidine-benzenesulfonamide Derivatives : A study on pyrimidine-benzenesulfonamide derivatives aimed at designing potential cyclin-dependent kinase 2 inhibitors, offering insights into their synthesis, structural characterization, and evaluation for anti-tumor activity (O. Fathalla et al., 2012).

Antimicrobial and Antifungal Activity

• Pyrazoline and Pyrazole Derivatives : Investigations into new pyrazoline and pyrazole derivatives, including those linked to benzenesulfonamide, demonstrated significant antimicrobial and antifungal activities, suggesting potential for therapeutic applications (S. Y. Hassan, 2013).